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An In-depth Technical Guide to the Boracite Group Minerals

Abstract
The boracite group encompasses a series of anhydrous borate minerals that are of significant

interest due to their unique crystal structures and physical properties, including piezoelectricity

and pyroelectricity. This technical guide provides a comprehensive overview of the boracite
group minerals, focusing on their classification, chemical composition, crystal structure, and

physicochemical properties. Quantitative data is presented in structured tables for comparative

analysis, and a hierarchical classification diagram is provided for clarity. This document is

intended for researchers, scientists, and professionals in materials science and drug

development who require a detailed understanding of this mineral group.

Introduction to the Boracite Group
The boracite group refers to a series of chloro-borate minerals.[1] The namesake and most

prevalent member of this group is boracite, a magnesium borate mineral first described in

1789.[2][3] These minerals are typically found in evaporite sequences, often associated with

gypsum, anhydrite, halite, sylvite, and carnallite.[2][4][5] The general chemical formula for the

primary members of the group is M₃B₇O₁₃Cl, where 'M' represents a divalent metal cation.[2]

Boracite group minerals are notable for their high hardness and complex crystal structures that

transition from a high-temperature cubic form to a lower-temperature orthorhombic form upon

cooling.[2][6]
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The boracite group minerals are classified within the broader category of borates. The two

primary mineralogical classification systems, the Nickel-Strunz and the Dana systems, place

the group based on its chemical composition and crystal structure.

Table 1: Mineralogical Classification of the Boracite Group

Classification System Class ID Hierarchy

Nickel-Strunz 6.GA.05

6: BoratesG: Heptaborates

and other megaboratesA:

Tekto-heptaborates[3][7][8]

Dana 25.06.01.01

25: Anhydrous Borates

Containing Hydroxyl or

Halogen06: Dana Type01:

Boracite Group[7][8]

The following diagram illustrates the hierarchical classification and key members of the

boracite group.
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Boracite Group (Tekto-heptaborates)

Primary Members Related Minerals

Boracite Group
M₃B₇O₁₃Cl

Boracite
Mg₃B₇O₁₃Cl

Mg end-member

Ericaite
(Fe,Mg,Mn)₃B₇O₁₃Cl

Fe end-member

Chambersite
Mn₃B₇O₁₃Cl

Mn end-member

Congolite

Trembathite (Dimorph)

dimorphous with
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Advanced Characterization

Derived Data

Mineral Sample
(e.g., from Evaporite Deposit)

Visual Inspection
(Color, Luster, Habit)

Hardness Test
(Mohs Scale)

Density Measurement
(Pycnometry)

X-Ray Diffraction (XRD) Electron Probe Microanalysis (EPMA) Optical Microscopy
& Refractometry

Crystal Structure
Space Group, Cell Params

Chemical Formula
Cation Identification

Refractive Indices
Birefringence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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